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Compound of Interest

Compound Name: 2-Iodoxybenzoic acid

Cat. No.: B1214923 Get Quote

In the landscape of synthetic organic chemistry, the oxidation of alcohols to aldehydes and

ketones is a cornerstone transformation. The choice of an oxidizing agent is critical, dictating

the reaction's efficiency, selectivity, and scalability. This guide provides an objective comparison

of 2-Iodoxybenzoic acid (IBX) with other widely used oxidizing agents: Pyridinium

Chlorochromate (PCC), Swern Oxidation, and Dess-Martin Periodinane (DMP). This

comparison is supported by experimental data and detailed protocols to aid researchers,

scientists, and drug development professionals in selecting the optimal reagent for their

synthetic challenges.

Section 1: Mechanisms of Action
Understanding the mechanism of each oxidant is key to predicting its reactivity and

compatibility with various substrates.

2-Iodoxybenzoic Acid (IBX)
IBX is a hypervalent iodine(V) reagent that oxidizes alcohols to carbonyl compounds. The

reaction typically proceeds through a ligand exchange mechanism. The alcohol coordinates to

the iodine center, followed by a "hypervalent twist" and subsequent elimination to yield the

carbonyl compound, water, and the reduced 2-iodosobenzoic acid (IBA).[1] This process is

known for its mild conditions and high functional group tolerance.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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